N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C29H36N4O3/c1-31(2)23-12-10-22(11-13-23)27(33-18-16-32(17-19-33)24-8-6-5-7-9-24)21-30-29(34)26-15-14-25(35-3)20-28(26)36-4/h5-15,20,27H,16-19,21H2,1-4H3,(H,30,34)
• InChI Key: ZAIMRGRDAXTPJF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=C(C=C(C=C2)OC)OC)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C29H36N4O3
• Molecular Weight: 488.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C29H36N4O3 and its molecular weight is 488.632. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• A study by Sa̧czewski et al. (2006) found that a similar compound, 2-[4-Amino-6-(4-phenylpiperazin-1-yl)-1,3,5-triazin-2-yl]-2{[4-(dimethylamino)phenyl]imino}acetonitrile, demonstrated remarkable activity against the melanoma MALME-3 M cell line (Sa̧czewski et al., 2006).
• Alexander L. Ruchelman et al. (2004) identified a compound with a similar structure, exhibiting potent topoisomerase I-targeting activity and cytotoxicity in cancer treatment (Ruchelman et al., 2004).

Antimicrobial and Antioxidant Activities

• Divyesh Patel et al. (2012) synthesized thiazolidinone derivatives, including a similar compound, showing significant antimicrobial activity against various bacterial and fungal strains (Patel et al., 2012).
• Manav Malhotra et al. (2013) prepared derivatives that demonstrated potent antimicrobial and antioxidant activities, including hydrogen peroxide scavenging activity (Malhotra et al., 2013).

Gastrointestinal Prokinetic Activity

• J. Sakaguchi et al. (1992) explored N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives for their gastrointestinal prokinetic and antiemetic activities, finding potential in novel compounds (Sakaguchi et al., 1992).

Fluorescent Molecular Probes

• Huan Wang et al. (2015) developed fluorescent probes with aggregation-enhanced emission features, including derivatives of the compound for real-time monitoring of carbon dioxide levels (Wang et al., 2015).
• Z. Diwu et al. (1997) synthesized solvatochromic dyes incorporating a similar structure, useful as fluorescent molecular probes in biological studies (Diwu et al., 1997).

Nonlinear Optical Absorption

• K. Rahulan et al. (2014) investigated the nonlinear optical properties of a compound with a similar structure, suggesting its potential for optical device applications (Rahulan et al., 2014).

Anticonvulsant Activity

• K. Kamiński et al. (2011) synthesized and tested compounds including 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones for anticonvulsant activity, finding several molecules effective in seizure models (Kamiński et al., 2011).

Antitumor Agents

• G. Atwell et al. (1989) explored phenyl-substituted derivatives as potential antitumor agents, finding compounds with significant in vivo solid tumor activity (Atwell et al., 1989).